Cas no 2229553-53-9 (2-(7-chloro-1,3-dioxaindan-5-yl)propan-2-yl(methyl)amine)

• Product Name: 2-(7-chloro-1,3-dioxaindan-5-yl)propan-2-yl(methyl)amine
• CAS No: 2229553-53-9
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 6083037
• PubChem ID: 165636623
• Update Time: 2025-05-20

2-(7-chloro-1,3-dioxaindan-5-yl)propan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(7-chloro-1,3-dioxaindan-5-yl)propan-2-yl(methyl)amine
• 2229553-53-9
• EN300-1989012
• [2-(7-chloro-1,3-dioxaindan-5-yl)propan-2-yl](methyl)amine

• Inchi： 1S/C11H14ClNO2/c1-11(2,13-3)7-4-8(12)10-9(5-7)14-6-15-10/h4-5,13H,6H2,1-3H3
• InChI Key： XVYJGIRQISNWLD-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=CC(=C1)C(C)(C)NC)OCO2

Computed Properties

• Exact Mass: 227.0713064g/mol
• Monoisotopic Mass: 227.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30.5Ų

Additional information on 2-(7-chloro-1,3-dioxaindan-5-yl)propan-2-yl(methyl)amine

Introduction to 2-(7-chloro-1,3-dioxaindan-5-yl)propan-2-yl(methyl)amine (CAS No. 2229553-53-9)

2-(7-chloro-1,3-dioxaindan-5-yl)propan-2-yl(methyl)amine, identified by its CAS number 2229553-53-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a dioxaindan core substituted with chloro and alkylamine functionalities. The presence of these specific structural motifs makes it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 2-(7-chloro-1,3-dioxaindan-5-yl)propan-2-yl(methyl)amine features a rigid dioxaindan ring system, which is known for its stability and potential to interact with biological targets in a predictable manner. The chloro substituent at the 7-position introduces electrophilic characteristics, enhancing the compound's reactivity in various chemical transformations. Additionally, the propan-2-yl and methylamine groups contribute to its amphiphilic nature, allowing for diverse interactions with both hydrophobic and hydrophilic regions of biological molecules.

In recent years, there has been growing interest in dioxaindan derivatives due to their potential pharmacological properties. These compounds have been investigated for their roles in modulating various biological pathways, including enzyme inhibition and receptor binding. The structural features of 2-(7-chloro-1,3-dioxaindan-5-yl)propan-2-yl(methyl)amine make it an attractive scaffold for designing novel therapeutic agents. Specifically, the dioxaindan core has been shown to exhibit properties that are beneficial in the development of drugs targeting neurological disorders, inflammation, and metabolic diseases.

One of the most compelling aspects of this compound is its potential as a precursor for more complex drug molecules. The reactive sites within its structure can be modified through various chemical reactions, such as nucleophilic substitution or coupling reactions, to introduce additional functional groups or to link it with other pharmacophores. This flexibility allows chemists to tailor the properties of the compound to meet specific therapeutic requirements.

Recent studies have highlighted the importance of understanding the stereochemistry of dioxaindan derivatives in determining their biological activity. The chiral center present in the dioxaindan ring can be selectively modified to produce enantiomerically pure compounds, which often exhibit enhanced potency and reduced side effects compared to their racemic counterparts. This has spurred research into developing efficient methods for synthesizing enantiomerically enriched forms of 2-(7-chloro-1,3-dioxaindan-5-yl)propan-2-yl(methyl)amine.

The synthesis of 2-(7-chloro-1,3-dioxaindan-5-yl)propan-2-yl(methyl)amine involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include the introduction of the chloro group via electrophilic aromatic substitution followed by nucleophilic addition reactions to form the desired amine functionality. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving overall process economics.

The pharmacological evaluation of 2-(7-chloro-1,3-dioxaindan-5-yl)propan-2-yl(methyl)amine has revealed promising results in preclinical studies. Initial experiments have demonstrated its ability to interact with specific enzymes and receptors involved in disease pathways. For instance, it has shown potential as an inhibitor of certain kinases that play a role in cancer progression. Additionally, its interaction with neurotransmitter receptors suggests possible applications in treating neurological conditions.

The compound's solubility profile is another critical factor that influences its pharmaceutical applicability. While the exact solubility data may vary depending on the formulation, modifications such as salt formation or solubilization techniques can enhance its bioavailability. This aspect is particularly important for oral or parenteral administration where drug solubility directly impacts therapeutic efficacy.

Regulatory considerations are also essential when developing new pharmaceuticals like 2-(7-chloro-1,3-dioxaindan-5-yl)propan-2-yl(methyl)amine. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced consistently and meets quality standards required for human use. Furthermore, thorough toxicological studies are necessary to assess its safety profile before it can be advanced into clinical trials.

The future direction of research on 2-(7-chloro-1,3-dioxaindan-5-yiopropanylmethyl)methylenimine (CAS No 2229553539) will likely focus on optimizing its pharmacokinetic properties and exploring new therapeutic applications. Collaborative efforts between chemists and biologists will be crucial in uncovering its full potential as a drug candidate or as an intermediate in more complex synthetic schemes.

In conclusion,(methylamino)-propoxy)-dihydroindenone (CAS No 2229553539) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its synthesis challenges require innovative approaches but offer opportunities for developing novel therapeutics that address unmet medical needs.